Cas no 81190-89-8 (Methyl 4-bromo-1H-pyrazole-3-carboxylate)

Methyl 4-bromo-1H-pyrazole-3-carboxylate structure

81190-89-8 structure

Product Name:Methyl 4-bromo-1H-pyrazole-3-carboxylate

CAS No:81190-89-8

MF:C₅H₅BrN₂O₂

MW:205.009400129318

MDL:MFCD00466326

CID:720522

PubChem ID:2828046

Update Time:2025-09-20

Methyl 4-bromo-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-1H-pyrazole-3-carboxylate
- 1H-Pyrazole-3-carboxylicacid, 4-bromo-, methyl ester
- 4-BROMO-1H-PYRAZOLE-3-CARBOXYLIC ACID
- 4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester
- methyl 4-bromo-1H-pyrazole-5-carboxylate
- BESTIPHARMA 518-955
- bromo-4 carbomethoxy-5 pyrazole
- 1H-Pyrazole-3-carboxylic acid, 4-bromo-, methyl ester
- KWQDACZQHJCUNK-UHFFFAOYSA-N
- J-522314
- 1H-PYRAZOLE-5-CARBOXYLIC ACID, 4-BROMO-, METHYL ESTER
- STK315331
- AKOS000310357
- SCHEMBL13726965
- 1639902-31-0
- BCP23475
- ALBB-010454
- MFCD00619124
- SY030486
- O11931
- 190263-20-8
- BBL013079
- 1H-Pyrazole-3-carboxylic acid,4-bromo-,methyl ester
- 4-bromopyrazole-3-carboxylic acid methyl ester
- DB-075744
- FS-2160
- AB06264
- SR-01000390601
- AKOS003744357
- AH-034/11365123
- CS-W019707
- SR-01000390601-1
- DTXSID50385177
- EN300-138289
- MFCD00466326
- 81190-89-8
- methyl 4-bromopyrazole-3-carboxylate
- MDL： MFCD00466326
- Inchi： 1S/C5H5BrN2O2/c1-10-5(9)4-3(6)2-7-8-4/h2H,1H3,(H,7,8)
- InChI Key： KWQDACZQHJCUNK-UHFFFAOYSA-N
- SMILES： O=C(C1C(Br)=CNN=1)OC

Computed Properties

Exact Mass: 203.95300
Monoisotopic Mass: 203.953
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55A^2
XLogP3: 1.1

Experimental Properties

Density: 1.781
Boiling Point: 318 ºC
Flash Point: 146 ºC
PSA: 54.98000
LogP: 0.95880

Methyl 4-bromo-1H-pyrazole-3-carboxylate Security Information

Hazard Statement： H302-H315-H319-H332-H335
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

Methyl 4-bromo-1H-pyrazole-3-carboxylate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-bromo-1H-pyrazole-3-carboxylate Pricemore >>

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Methyl 4-bromo-1H-pyrazole-3-carboxylate Production Method

Methyl 4-bromo-1H-pyrazole-3-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:81190-89-8)Methyl 4-bromo-1H-pyrazole-3-carboxylate

Order Number:A9986

Stock Status:in Stock

Quantity:100g/500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 18:27

Price ($):377.0/1885.0

Email:sales@amadischem.com

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